Cas no 10555-76-7 (Sodium metaborate tetrahydrate)

• Product Name: Sodium metaborate tetrahydrate
• CAS No: 10555-76-7
• MF: BH₈NaO₆
• MW: 137.860692024231
• MDL: MFCD00149205
• CID: 86443
• Update Time: 2026-05-14

Sodium metaborate tetrahydrate Chemical and Physical Properties

Names and Identifiers

• SODIUM METABORATE TETRAHYDRATE
• SODIUM METABORATE 4H2O
• SODIUM METABORATE, HYDROUS
• SODIUM BORATE, TETRAHYDRATE
• SODIUM METABORATE-4-HYDRATE
• SodiumMetaborate(Tetra)
• SODIUM METABORATE 2H2O
• sodium,oxido(oxo)borane,tetrahydrate
• Boric acid, sodium salt, tetrahydrate
• Sodium metaborate
• SodiumPeroxo
• Sodium metaborate tetraphydrate
• Sodium metaborate,tetrahydrate
• SodiuM Metaborate tetrahydrate >=99%
• SODIUMMETABORATETETRAHYDRATE
• Sodium metaborate tetrahydrate, 98.5%, extra pure
• Na.BO2.4H2O
• JAKYJVJWXKRTSJ-UHFFFAOYSA-N
• SODIUM METABORATE 4-HYDRATE
• 8863AF
• Sodium metaborate tetrahydrate

• MDL： MFCD00149205
• Inchi： 1S/BO2.Na.4H2O/c2-1-3;;;;;/h;;4*1H2/q-1;+1;;;;
• InChI Key： JAKYJVJWXKRTSJ-UHFFFAOYSA-N
• SMILES： [Na+].[O-]B=O.O([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 139.03900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 13.5
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless triclinic crystals.
• Density: 1.743 g/cm3 (25 ºC),
• Melting Point: 55 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in water.
• Water Partition Coefficient: Soluble in water.
• PSA: 77.05000
• LogP: -1.14330
• Solubility: Soluble in water, insoluble in ethanol

Sodium metaborate tetrahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-36
• Safety Instruction： S26-S36
• RTECS：ED4640000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Keep in a dry place.
• Safety Term：S26-36

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds